N-(2-(dimethylamino)ethyl)-N-(4-methoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C17H19N3O2S2.ClH/c1-19(2)9-10-20(16(21)14-8-5-11-23-14)17-18-15-12(22-3)6-4-7-13(15)24-17;/h4-8,11H,9-10H2,1-3H3;1H
• InChI Key: CHZZYNPDKOWRLD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=CC=C2S1)OC)C(=O)C3=CC=CS3.Cl
• Molecular Formula: C17H20ClN3O2S2
• Molecular Weight: 397.9 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(4-methoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C17H20ClN3O2S2 and its molecular weight is 397.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Applications

The synthesis of novel heterocyclic compounds, including benzothiophene derivatives, is a common theme in medicinal chemistry research. These compounds have been synthesized for potential applications as anti-inflammatory, analgesic, and anticancer agents. For example, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds have shown significant analgesic and anti-inflammatory activities, with some also demonstrating cyclooxygenase-2 (COX-2) inhibitory activity, which is crucial for their potential as anti-inflammatory drugs (Abu‐Hashem et al., 2020). Similarly, compounds based on ethyl thiophene-2-carboxylate have been synthesized and evaluated for their antimicrobial properties, illustrating the diverse biological applications of these molecules (Spoorthy et al., 2021).

Antidepressant Applications

Compounds designed around the quinoxalin-2-carboxamide motif have been evaluated as 5-HT3 receptor antagonists, with some showing promising antidepressant-like activity in preclinical models. This highlights the potential of structurally similar compounds in psychiatric disorder treatment (Mahesh et al., 2011).

Antitumor and Cytotoxic Activities

Carboxamide derivatives of benzo[b][1,6]naphthyridines have been synthesized and tested for their growth inhibitory properties against various cancer cell lines, showing potent cytotoxicity. This research avenue demonstrates the potential therapeutic applications of similar compounds in oncology (Deady et al., 2003).

Materials Science Applications

In materials science, the modification of polymers through the incorporation of specific functional groups, such as those present in N-(2-(dimethylamino)ethyl)-N-(4-methoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride, can lead to the development of novel materials with desired properties. For instance, α-hydroxy and α,ω-dihydroxy polymers have been synthesized for potential applications in creating star polymers and model networks (Costa & Patrickios, 1999).

Corrosion Inhibition

Benzothiazole derivatives have been investigated for their corrosion inhibiting effects on metals in acidic environments. These studies are crucial for developing safer and more efficient corrosion inhibitors in industrial applications (Hu et al., 2016).